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Compound of Interest

Compound Name: TL12-186

Cat. No.: B611386 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction TL12-186 is a potent, cell-permeable, multi-kinase PROTAC (Proteolysis Targeting

Chimera) degrader. It functions by linking a promiscuous kinase inhibitor to a ligand for the

Cereblon (CRBN) E3 ubiquitin ligase, thereby inducing the ubiquitination and subsequent

proteasomal degradation of a wide range of kinases.[1][2][3] This molecule is a valuable tool for

studying the roles of various kinases and assessing their susceptibility to targeted degradation

in diverse model systems.[4] Given its mechanism of action, TL12-186 is particularly relevant in

cancer research and other fields where kinase activity is a key focus. This document provides a

detailed protocol for the preparation, storage, and handling of TL12-186 stock solutions for in

vitro research applications.

Physicochemical Properties of TL12-186
A summary of the key physicochemical properties of TL12-186 is presented below. This

information is crucial for accurate stock solution preparation and experimental design.
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Property Value References

Molecular Formula C₄₄H₅₁ClN₁₀O₉S [1][2]

Molecular Weight 931.46 g/mol [5][6]

CAS Number 2250025-88-6 [2][4][6]

Appearance Lyophilized powder/solid [4][7]

Purity ≥95-99% [1][2][6][7]

Solubility and Storage
Proper dissolution and storage are critical to maintain the stability and activity of TL12-186.

Parameter Recommendation References

Recommended Solvent Dimethyl Sulfoxide (DMSO) [1][2][4]

Maximum Solubility
Soluble to 100 mM (~93.15

mg/mL) in DMSO.
[2][3][6]

Storage of Lyophilized Powder
Store at -20°C for up to 3

years, desiccated.
[4][6]

Storage of Stock Solution

Aliquot and store at -20°C for

up to 3 months or -80°C for up

to 1 year to avoid repeated

freeze-thaw cycles.

[4][6][8]

Experimental Protocols
Preparation of a 10 mM TL12-186 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for many in vitro assays.

Materials:
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TL12-186 lyophilized powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated pipettes and sterile tips

Vortex mixer

Optional: sonicator

Procedure:

Pre-equilibration: Allow the vial of lyophilized TL12-186 to equilibrate to room temperature for

at least 15-20 minutes before opening to prevent condensation of moisture.

Mass Calculation: The volume of DMSO required depends on the mass of TL12-186. Use

the following formula: Volume (µL) = [Mass (mg) / 931.46 ( g/mol )] * 100,000 For example,

to make a 10 mM stock from 5 mg of TL12-186: Volume (µL) = [5 mg / 931.46 mg/mmol] *

100,000 = 536.8 µL. It is common to round to a convenient volume, for instance, 537 µL.[2]

[3]

Reconstitution: Carefully add the calculated volume of high-quality, anhydrous DMSO to the

vial containing the TL12-186 powder.

Dissolution: Cap the vial tightly and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. If necessary, brief sonication in a water bath can aid dissolution.[8]

Visually inspect the solution to ensure there are no visible particulates.

Aliquoting: To prevent degradation from multiple freeze-thaw cycles, dispense the stock

solution into smaller, single-use aliquots in sterile cryovials or microcentrifuge tubes.[4][8]

The volume of the aliquots should be tailored to your typical experimental needs.

Storage: Store the aliquots at -20°C or -80°C, protected from light.[8]

Preparation of Working Solutions
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For most cell-based assays, the high-concentration DMSO stock solution must be further

diluted in an appropriate aqueous buffer or cell culture medium.

Important Considerations:

Final DMSO Concentration: The final concentration of DMSO in the assay should be kept

low (typically ≤ 0.5%) to avoid solvent-induced toxicity or off-target effects.

Serial Dilutions: Perform serial dilutions to achieve the desired final concentration. It is not

recommended to perform a single large dilution from a highly concentrated stock.

Fresh Preparation: It is best practice to prepare fresh working solutions from the frozen stock

for each experiment.

Example Dilution Series:

To prepare a 10 µM working solution from a 10 mM stock:

Dilute the 10 mM stock 1:100 in cell culture medium (e.g., 2 µL of stock into 198 µL of

medium) to create an intermediate 100 µM solution.

Further dilute the 100 µM solution 1:10 in the final assay volume (e.g., 10 µL of 100 µM

solution into 90 µL of cell suspension/medium).

Visualizations
Mechanism of Action: TL12-186 as a PROTAC
TL12-186 is a heterobifunctional molecule that induces the degradation of target kinases.[2] It

forms a ternary complex between the target protein and the E3 ubiquitin ligase Cereblon

(CRBN), leading to polyubiquitination of the kinase and its subsequent degradation by the 26S

proteasome.[7][9]
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Caption: Mechanism of action for the PROTAC degrader TL12-186.

Experimental Workflow: Stock Solution Preparation
The following diagram outlines the logical flow for preparing a TL12-186 stock solution from a

lyophilized powder.
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Caption: Workflow for preparing TL12-186 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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